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Compound of Interest

Compound Name: N-(1-methoxyethyl)formamide

CAS No.: 38591-94-5

Cat. No.: B3190041

Get Quote

Technical Profile: N-(1-Methoxyethyl)formamide
High-Purity Precursor for N-Vinylformamide Synthesis

Executive Summary
N-(1-methoxyethyl)formamide (CAS: 38591-94-5) is a hemiaminal ether derivative primarily

utilized as a stable, isolable intermediate in the industrial synthesis of N-vinylformamide (NVF).

[1] Unlike its precursor, N-(1-hydroxyethyl)formamide, which is prone to reversion or

oligomerization, the methoxy-protected variant offers superior thermal stability during

purification.

This compound serves as the "feedstock" for the thermal cracking (pyrolysis) process that

yields NVF, a monomer essential for producing cationic polymers used in water treatment,

papermaking, and enhanced oil recovery. Its handling requires precise control of pressure and

temperature to prevent premature elimination of methanol.
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The following data aggregates experimental values derived from primary patent literature and

standard chemical property estimations.

Property Value Conditions / Notes Source

CAS Number 38591-94-5 -- PubChem / ChemNet

Molecular Formula C₄H₉NO₂ -- --

Molecular Weight 103.12 g/mol -- --

Boiling Point 61 – 62 °C
@ 1.0 mmHg

(Vacuum)

US Patent 4,567,300

[1]

Density ~1.04 – 1.06 g/mL
Predicted (Liquid @

20°C)
ACD/Labs (Est.)

Refractive Index ~1.435 – 1.445 Predicted (nD20) ChemAxon (Est.)

Appearance Clear, colorless liquid Distilled fraction Patent Examples

Solubility Miscible
Methanol, Ethanol,

Water
Polar Structure

Critical Note on Boiling Point: N-(1-methoxyethyl)formamide is thermally sensitive. It cannot

be distilled at atmospheric pressure (760 mmHg) without significant decomposition into N-

vinylformamide and methanol. All purification must occur under high vacuum (<10 mmHg).

Synthesis & Production Logic: The "Alkoxy
Process"[2]
The industrial route to N-(1-methoxyethyl)formamide is known as the Alkoxy Process. It is

designed to bypass the instability of the hydroxy-intermediate by "capping" it with a methyl

group.
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Reaction Pathway[2][3][4][5]
Addition: Formamide reacts with Acetaldehyde to form N-(1-hydroxyethyl)formamide.

Etherification: The hydroxy group is methylated using Methanol and an acid catalyst, yielding

N-(1-methoxyethyl)formamide.

Elimination (Downstream): The methoxy compound undergoes thermolysis to generate N-

vinylformamide.[2]

Mechanism Visualization
The following diagram illustrates the chemical flow and atomic economy of the process.
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Figure 1: The "Alkoxy Process" pathway converting basic reagents into the stable methoxy

intermediate.

Experimental Protocols
Protocol A: Synthesis of N-(1-methoxyethyl)formamide
Based on methodologies described in US Patent 4,567,300.

Objective: Isolate high-purity N-(1-methoxyethyl)formamide from formamide and

acetaldehyde.

Reagents:
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Formamide (1.0 eq)

Acetaldehyde (1.0 - 1.2 eq)

Methanol (Excess, solvent/reactant)[3]

Potassium Carbonate (Base catalyst)

Sulfuric Acid (Acid catalyst)

Step-by-Step Methodology:

Hydroxylation (Step 1):

Charge a reactor with Formamide and 0.5 mol% Potassium Carbonate.

Cool the system to 10°C.

Add Acetaldehyde dropwise, maintaining internal temperature between 10–15°C.

Causality: Low temperature prevents the formation of cyclic trimers and oligomers.

Stir for 2 hours. The mixture typically solidifies as N-(1-hydroxyethyl)formamide

crystallizes.[4]

Etherification (Step 2):

Dissolve the crystalline mass directly in Methanol (approx. 2-3 molar excess).

Neutralize the base with a stoichiometric amount of Sulfuric Acid.

Add catalytic Sulfuric Acid (approx. 0.2 wt%).

Stir at 20–25°C for 3–4 hours.

Validation: Monitor consumption of the hydroxy species via TLC or GC.

Neutralization:
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Neutralize the acid catalyst with Sodium Methoxide or Sodium Carbonate.

Filter off the precipitated salts (Sodium Sulfate).

Protocol B: Vacuum Distillation (Purification)
Objective: Separate the target ether from excess methanol and unreacted formamide.

Setup: Equip a round-bottom flask with a Vigreux column, a vacuum-jacketed distillation

head, and a cow receiver. Connect to a high-vacuum pump capable of <1 mmHg.

Solvent Strip: Remove excess methanol via rotary evaporation at 40°C (approx. 200 mmHg).

Fractionation:

Apply high vacuum (1.0 mmHg).

Slowly ramp oil bath temperature.[5]

Collect Fraction: The product distills at 61–62°C.[4]

Discard: Any fore-run boiling below 55°C (residual volatiles) or pot residue (heavy

oligomers).

Protocol C: Density Determination (Oscillating U-Tube)
Since specific density data is often predicted, experimental verification is required for new

batches.

Instrument: Anton Paar DMA 35 or equivalent digital density meter.

Calibration: Verify against air (0.0012 g/cm³) and degassed water (0.9982 g/cm³ at 20°C).

Sample Prep: Ensure the distilled N-(1-methoxyethyl)formamide is free of bubbles.

Temperature equilibrate to 20.0°C.

Injection: Inject ~2 mL into the oscillating U-tube.

Reading: Record density to 4 decimal places. (Expected range: 1.0400 – 1.0600 g/cm³).
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Applications in Drug & Polymer Development
While primarily a monomer precursor, the specific reactivity of the 1-methoxyethyl group (an

N,O-acetal) makes it a valuable "masked" electrophile in drug discovery.

Prodrug Linkers: The methoxyethyl group can be hydrolyzed under mild acidic conditions

(e.g., in tumor microenvironments) to release the free amide.

Cationic Hydrogels: As a precursor to NVF, it enables the synthesis of Poly(vinylamine), a

polymer with high primary amine density used for gene delivery vectors (DNA complexation).

Downstream Process Logic
The following diagram details the decision logic for handling the purified intermediate.
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Figure 2: Decision matrix for the storage and utilization of the purified intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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